Cas no 1401222-92-1 (1-(cyclopropylsulfonyl)azetidin-3-one)

• Product Name: 1-(cyclopropylsulfonyl)azetidin-3-one
• CAS No: 1401222-92-1
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 2120342
• Update Time: 2023-11-19

1-(cyclopropylsulfonyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylsulfonyl)azetidin-3-one
• CID 119098247
• 3-Azetidinone, 1-(cyclopropylsulfonyl)-

• Inchi： 1S/C6H9NO3S/c8-5-3-7(4-5)11(9,10)6-1-2-6/h6H,1-4H2
• InChI Key： UCVIIPOSAHENKI-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC(C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 342.9±52.0 °C(Predicted)
• pka: -9.01±0.20(Predicted)